Cas no 1519850-35-1 (1-Methyl-3,4-bis(propan-2-yl)-1H-pyrazol-5-amine)

1-Methyl-3,4-bis(propan-2-yl)-1H-pyrazol-5-amine structure
1519850-35-1 structure
Product Name:1-Methyl-3,4-bis(propan-2-yl)-1H-pyrazol-5-amine
CAS No:1519850-35-1
MF:C10H19N3
MW:181.277961969376
CID:5698352
PubChem ID:83530248
Update Time:2023-10-14

1-Methyl-3,4-bis(propan-2-yl)-1H-pyrazol-5-amine Chemical and Physical Properties

Names and Identifiers

    • EN300-1148965
    • 1519850-35-1
    • 1-methyl-3,4-bis(propan-2-yl)-1H-pyrazol-5-amine
    • 1H-Pyrazol-5-amine, 1-methyl-3,4-bis(1-methylethyl)-
    • 1-Methyl-3,4-bis(propan-2-yl)-1H-pyrazol-5-amine
    • Inchi: 1S/C10H19N3/c1-6(2)8-9(7(3)4)12-13(5)10(8)11/h6-7H,11H2,1-5H3
    • InChI Key: KWSIAWDCEWGXNS-UHFFFAOYSA-N
    • SMILES: N1(C)C(=C(C(C(C)C)=N1)C(C)C)N

Computed Properties

  • Exact Mass: 181.157897619g/mol
  • Monoisotopic Mass: 181.157897619g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 168
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 43.8Ų

Experimental Properties

  • Density: 1.04±0.1 g/cm3(Predicted)
  • Boiling Point: 287.2±35.0 °C(Predicted)
  • pka: 4.94±0.10(Predicted)

1-Methyl-3,4-bis(propan-2-yl)-1H-pyrazol-5-amine Pricemore >>

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